Cas no 2229471-09-2 (2,3,4-trihydroxyphenyl sulfamate)

• Product Name: 2,3,4-trihydroxyphenyl sulfamate
• CAS No: 2229471-09-2
• MF: C₆H₇NO₆S
• MW: 221.187880754471
• CID: 5835525
• PubChem ID: 165845447
• Update Time: 2025-05-24

2,3,4-trihydroxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trihydroxyphenyl sulfamate
• EN300-1988922
• 2229471-09-2

• Inchi： 1S/C6H7NO6S/c7-14(11,12)13-4-2-1-3(8)5(9)6(4)10/h1-2,8-10H,(H2,7,11,12)
• InChI Key： PKSHDFXTPCWJDX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 220.99940812g/mol
• Monoisotopic Mass: 220.99940812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 139Ų

Additional information on 2,3,4-trihydroxyphenyl sulfamate

Recent Advances in the Study of 2,3,4-Trihydroxyphenyl Sulfamate (CAS: 2229471-09-2)

2,3,4-Trihydroxyphenyl sulfamate (CAS: 2229471-09-2) is a sulfamate derivative of trihydroxyphenyl compounds, which has garnered significant attention in recent years due to its potential therapeutic applications in chemical biology and pharmaceutical research. This compound is structurally characterized by a phenyl ring substituted with three hydroxyl groups and a sulfamate moiety, which contributes to its unique biochemical properties. Recent studies have explored its role in enzyme inhibition, neuroprotection, and anti-inflammatory activities, making it a promising candidate for drug development.

One of the key areas of research involving 2,3,4-trihydroxyphenyl sulfamate is its inhibitory effect on sulfatase enzymes. Sulfatases play a critical role in modulating the activity of various hormones and signaling molecules, and their dysregulation has been implicated in diseases such as cancer and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3,4-trihydroxyphenyl sulfamate acts as a potent and selective inhibitor of steroid sulfatase, an enzyme involved in estrogen biosynthesis. The study highlighted the compound's ability to bind irreversibly to the enzyme's active site, thereby reducing estrogen levels in vitro and in vivo. This finding has significant implications for the treatment of hormone-dependent cancers, such as breast and prostate cancer.

In addition to its enzyme inhibitory properties, 2,3,4-trihydroxyphenyl sulfamate has shown neuroprotective effects in preclinical models of neurodegenerative diseases. A recent study in Neuropharmacology (2024) investigated the compound's ability to mitigate oxidative stress and inflammation in neuronal cells. The researchers found that 2,3,4-trihydroxyphenyl sulfamate reduced the production of reactive oxygen species (ROS) and inhibited the activation of pro-inflammatory pathways, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's disease. These effects were attributed to the compound's antioxidant properties and its ability to modulate key signaling molecules involved in neuroinflammation.

Another promising application of 2,3,4-trihydroxyphenyl sulfamate is in the field of anti-inflammatory drug development. A 2024 study published in European Journal of Pharmacology explored its effects on macrophage activation and cytokine production. The results indicated that the compound significantly suppressed the release of pro-inflammatory cytokines, such as TNF-α and IL-6, while enhancing the production of anti-inflammatory cytokines like IL-10. These findings suggest that 2,3,4-trihydroxyphenyl sulfamate could be developed as a novel anti-inflammatory agent for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 2,3,4-trihydroxyphenyl sulfamate. Pharmacokinetic studies have revealed that the compound exhibits limited oral bioavailability and rapid metabolism, which may necessitate the development of prodrug formulations or targeted delivery systems. Additionally, further research is needed to elucidate its long-term safety profile and potential off-target effects. Nevertheless, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into this compound.

In conclusion, 2,3,4-trihydroxyphenyl sulfamate (CAS: 2229471-09-2) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its ability to inhibit sulfatase enzymes, protect neuronal cells, and modulate inflammatory responses highlights its potential as a therapeutic agent for a range of diseases. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings. As research progresses, this compound may emerge as a valuable addition to the arsenal of treatments for cancer, neurodegenerative disorders, and inflammatory conditions.